Cas no 551950-43-7 (n-(3-allyl-pyridin-2-yl)-2,2-dimethyl-propionamide)

• Product Name: n-(3-allyl-pyridin-2-yl)-2,2-dimethyl-propionamide
• CAS No: 551950-43-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD05663511
• CID: 943514
• PubChem ID: 329771331
• Update Time: 2025-10-29

n-(3-allyl-pyridin-2-yl)-2,2-dimethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• n-(3-allyl-pyridin-2-yl)-2,2-dimethyl-propionamide
• 2,2-dimethyl-N-(3-prop-2-enylpyridin-2-yl)propanamide
• AC1Q1LQ4
• AGN-PC-01LQZ4
• CTK5A3189
• MolPort-000-860-555
• N-(3-Allylpyridin-2-yl)pivalamide
• PubChem16553
• 2,2-dimethyl-N-[3-(prop-2-en-1-yl)pyridin-2-yl]propanamide
• N-(3-Allylpyridin-2-yl)-2,2-dimethyl-propionamide
• AKOS015838944
• BXA95043
• 551950-43-7
• DTXSID60590316
• DB-030228
• MFCD05663511
• N-(3-Allyl-pyridin-2-yl)-2,2-dimethyl-propionamide, AldrichCPR
• 2,2-dimethyl-N-(3-prop-2-enyl-2-pyridinyl)propanamide
• AB21826
• A830515
• CS-0453554

• MDL： MFCD05663511
• Inchi： 1S/C13H18N2O/c1-5-7-10-8-6-9-14-11(10)15-12(16)13(2,3)4/h5-6,8-9H,1,7H2,2-4H3,(H,14,15,16)
• InChI Key： UCOZVKNANWZAOQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C(=CC=CN=1)CC=C

Computed Properties

• Exact Mass: 218.14200
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Melting Point: 74.0-74.6°C
• PSA: 41.99000
• LogP: 2.86770

n-(3-allyl-pyridin-2-yl)-2,2-dimethyl-propionamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on n-(3-allyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Introduction to N-(3-allyl-pyridin-2-yl)-2,2-dimethyl-propionamide (CAS No. 551950-43-7)

N-(3-allyl-pyridin-2-yl)-2,2-dimethyl-propionamide, identified by its CAS number 551950-43-7, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities. The presence of an allyl group at the 3-position of the pyridine ring and a dimethyl-substituted propionamide moiety contributes to its distinct chemical profile. Such structural features often enhance the molecule's interactability with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in exploring novel pyridine-based compounds for their therapeutic potential. Pyridine derivatives have shown efficacy in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The specific arrangement of functional groups in N-(3-allyl-pyridin-2-yl)-2,2-dimethyl-propionamide suggests that it may exhibit similar properties, although this requires further experimental validation.

One of the key aspects that make this compound intriguing is its potential to act as a scaffold for drug design. The combination of the pyridine core with the allyl and dimethyl propionamide groups provides multiple sites for chemical modification. This flexibility allows researchers to fine-tune the molecule's properties, such as solubility, bioavailability, and target specificity, to optimize its pharmacological effects.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. For instance, compounds with similar structural motifs have been investigated for their ability to modulate enzyme activity and receptor binding. The allyl group in N-(3-allyl-pyridin-2-yl)-2,2-dimethyl-propionamide could potentially enhance interactions with biological targets by providing additional binding pockets or facilitating conformational changes.

The dimethyl propionamide moiety is another critical feature that contributes to the compound's chemical behavior. This group can influence both the electronic properties and the steric environment around the pyridine ring. Such characteristics are crucial for determining how the molecule interacts with biological systems, including enzymes and receptors.

In terms of synthetic chemistry, N-(3-allyl-pyridin-2-yl)-2,2-dimethyl-propionamide presents an interesting challenge due to its complex structure. However, advancements in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as cross-coupling reactions and nucleophilic substitutions are commonly employed to introduce the allyl and propionamide groups into the pyridine core.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science as well, particularly in the development of organic electronic materials. The conjugated system provided by the pyridine ring and allyl group can be exploited to create materials with enhanced electronic properties.

Epidemiological studies have also begun to explore the role of pyridine derivatives in human health and disease. Some research suggests that these compounds may have protective effects against certain pathological conditions by modulating cellular signaling pathways. While more work is needed to fully understand these mechanisms, N-(3-allyl-pyridin-2-yl)-2,2-dimethyl-propionamide could serve as a valuable tool in such investigations.

The synthesis and characterization of this compound have been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed insights into the molecule's structure and purity, ensuring that it meets the stringent requirements for further biological testing.

In conclusion, N-(3-allyl-pyridin-2-yl)-2,2-dimethyl-propionamide(CAS No. 551950-43-7) represents a fascinating subject of study in chemical and biomedical research. Its unique structural features and potential applications make it a compelling candidate for future investigations into drug discovery and material science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.